Cas no 4576-56-1 (tris(4-chlorophenyl)oxophosphorane)

• Product Name: tris(4-chlorophenyl)oxophosphorane
• CAS No: 4576-56-1
• MF: C₁₈H₁₂Cl₃OP
• MW: 381.620042800903
• CID: 930021
• PubChem ID: 94943
• Update Time: 2025-10-28

tris(4-chlorophenyl)oxophosphorane Chemical and Physical Properties

Names and Identifiers

• tris(4-chlorophenyl)oxophosphorane
• 1-bis(4-chlorophenyl)phosphoryl-4-chlorobenzene
• Tri(4-chlorophenyl)phosphine oxide
• AC1L3T8F
• AC1Q6RCI
• BRN 2814673
• Phosphine oxide, tris(4-chlorophenyl)-
• Phosphine oxide, tris(p-chlorophenyl)-
• tri(p-chlorophenyl)phosphine oxide
• tri-p-chlorophenylphosphine oxide
• Tris(4-chlorophenyl)phosphine oxide
• tris(para-chlorophenyl)phosphine oxide
• Tris(p-chlorophenyl)phosphine oxide
• tris-p-chlorophenylphosphine oxid
• 2EVV6SBP6A
• tris(4-chlorophenyl)phosphineoxide
• WLN: GR DPO&R DG&R DG
• MFCD00045205
• NSC 10066
• G66208
• 4576-56-1
• CS-0203256
• tris-(p-chlorophenyl) phosphine oxide
• C18H12Cl3OP
• DTXSID40196613
• SCHEMBL1000520
• 1-[bis(4-chlorophenyl)phosphoroso]-4-chlorobenzene
• NSC10066
• NSC-10066
• Tri(4-chlorophenyl)phosphineoxide

• Inchi： 1S/C18H12Cl3OP/c19-13-1-7-16(8-2-13)23(22,17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18/h1-12H
• InChI Key： GJBIMMKVOGMMLP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)P(C1C=CC(=CC=1)Cl)(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 379.96936
• Monoisotopic Mass: 379.969135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 176 °C
• PSA: 17.07

Additional information on tris(4-chlorophenyl)oxophosphorane

Comprehensive Guide to Tris(4-chlorophenyl)oxophosphorane (CAS No. 4576-56-1): Properties, Applications, and Market Insights

Tris(4-chlorophenyl)oxophosphorane (CAS No. 4576-56-1) is a specialized organophosphorus compound widely recognized for its unique chemical structure and versatile applications in research and industrial processes. This compound, often referred to as TCPO in scientific literature, features a central phosphorus atom bonded to three 4-chlorophenyl groups and an oxygen atom, giving it distinct reactivity and stability. Researchers and manufacturers value this compound for its role in catalysis, material science, and synthetic chemistry.

The growing interest in organophosphorus compounds like tris(4-chlorophenyl)oxophosphorane is driven by their utility in advanced material synthesis and green chemistry initiatives. With increasing emphasis on sustainable chemical processes, TCPO has gained attention as a potential catalyst or intermediate in eco-friendly reactions. Its molecular structure allows for selective transformations, making it a subject of study in academic and industrial laboratories worldwide.

From a chemical perspective, tris(4-chlorophenyl)oxophosphorane exhibits notable thermal stability and solubility characteristics. The compound typically appears as a white to off-white crystalline solid under standard conditions, with moderate solubility in common organic solvents such as dichloromethane, toluene, and tetrahydrofuran. These properties make it particularly useful in solution-phase reactions and as a building block for more complex phosphorus-containing molecules.

In synthetic applications, 4576-56-1 serves as a valuable precursor for the preparation of various phosphorus ligands and catalysts. The 4-chlorophenyl substituents influence the electronic properties of the phosphorus center, allowing for fine-tuning of reactivity in coordination chemistry. Recent studies have explored its potential in cross-coupling reactions, where phosphorus-based compounds play crucial roles in facilitating bond formation between carbon atoms.

The analytical characterization of tris(4-chlorophenyl)oxophosphorane typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for research and industrial applications. The ³¹P NMR signal for this compound appears in a characteristic region, providing a distinctive fingerprint for identification purposes.

From a safety standpoint, proper handling procedures should be followed when working with TCPO, including the use of personal protective equipment and adequate ventilation. While not classified as highly hazardous, standard laboratory precautions for handling organic compounds apply. Material safety data sheets provide detailed information about storage conditions and compatibility with other chemicals.

The commercial availability of tris(4-chlorophenyl)oxophosphorane has expanded in recent years to meet growing research demand. Several specialty chemical suppliers offer this compound in various quantities, from milligram-scale for laboratory use to kilogram quantities for industrial applications. Pricing typically reflects the high purity requirements and specialized synthesis procedures involved in its production.

Emerging research directions for CAS No. 4576-56-1 include investigations into its photophysical properties and potential applications in materials science. The aromatic chlorophenyl groups may contribute to interesting electronic characteristics that could be valuable in optoelectronic devices or as components of advanced polymeric materials. These developments align with current trends in smart materials and nanotechnology research.

Environmental considerations regarding organophosphorus compounds have prompted studies into the biodegradation and ecological impact of substances like tris(4-chlorophenyl)oxophosphorane. While this particular compound shows relatively low environmental mobility due to its limited water solubility, proper disposal methods should always be followed to minimize any potential ecological effects.

In the pharmaceutical research sector, derivatives of TCPO have shown promise as potential intermediates for drug discovery. The phosphorus-oxygen bond in these structures can mimic biologically relevant phosphate groups, making them interesting targets for medicinal chemistry programs. However, extensive development would be required before any therapeutic applications could be realized.

The global market for specialized phosphorus compounds like tris(4-chlorophenyl)oxophosphorane reflects broader trends in chemical research and development. Asia-Pacific regions have shown particularly strong growth in demand, driven by expanding research infrastructure and chemical manufacturing capabilities. North America and Europe continue to lead in innovative applications and high-value uses of these materials.

Quality control standards for 4576-56-1 typically specify minimum purity levels, often ≥95% or higher for research-grade material. Analytical certificates accompanying commercial samples provide detailed information about impurities and batch-to-batch consistency. These specifications are particularly important for applications requiring precise stoichiometry or reproducible results.

Future prospects for tris(4-chlorophenyl)oxophosphorane research may focus on developing more efficient synthetic routes and exploring novel applications in catalysis and materials science. The compound's unique combination of stability and reactivity positions it as a potentially valuable tool in addressing challenges in sustainable chemistry and advanced material development.

For researchers considering working with TCPO, it's advisable to consult recent literature to identify the most current applications and handling recommendations. The compound's versatility ensures its continued relevance across multiple chemistry subdisciplines, from fundamental studies of phosphorus chemistry to applied materials research.